molecular formula C11H9IN2S B8447635 4-(6-Iodo-1,3-benzothiazol-2-yl)butane nitrile

4-(6-Iodo-1,3-benzothiazol-2-yl)butane nitrile

Cat. No.: B8447635
M. Wt: 328.17 g/mol
InChI Key: HRKOZDYVOWYMFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(6-Iodo-1,3-benzothiazol-2-yl)butane nitrile is a useful research compound. Its molecular formula is C11H9IN2S and its molecular weight is 328.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9IN2S

Molecular Weight

328.17 g/mol

IUPAC Name

4-(6-iodo-1,3-benzothiazol-2-yl)butanenitrile

InChI

InChI=1S/C11H9IN2S/c12-8-4-5-9-10(7-8)15-11(14-9)3-1-2-6-13/h4-5,7H,1-3H2

InChI Key

HRKOZDYVOWYMFE-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1I)SC(=N2)CCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.1 g of 4-(6-amino-1,3-benzothiazol-2-yl)butane nitrile synthesized according to a method described in JP-A 5–194440, 2 mL isoamyl nitrite, 0.96 g of copper (I) iodide and 2 mL diiodomethane were heated in tetrahydrofuran at 80° C. for 1 hour. After the solvent was removed, the residue was purified by NH silica gel column to give 888 mg of the title compound as colorless crystals.
Name
4-(6-amino-1,3-benzothiazol-2-yl)butane nitrile
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
copper (I) iodide
Quantity
0.96 g
Type
catalyst
Reaction Step Five

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